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Compound of Interest

Compound Name: 2-Ethyl-5-nitrobenzoic acid

Cat. No.: B3300968

An In-Depth Technical Guide to 2-Ethyl-5-nitrobenzoic Acid

Abstract: This technical guide provides a comprehensive overview of 2-Ethyl-5-nitrobenzoic
acid, a key chemical intermediate. The document delineates its molecular structure,
physicochemical properties, and a detailed synthesis protocol, including an analysis of the
regiochemical challenges. Furthermore, it explores its applications as a versatile building block
in organic synthesis, particularly within the context of pharmaceutical research and
development. Safety and handling protocols are also discussed. This guide is intended for
researchers, chemists, and professionals in the drug development sector who require a deep
technical understanding of this compound.

Chemical Identity and Molecular Structure

2-Ethyl-5-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structure is
characterized by a benzoic acid core functionalized with an ethyl group at position 2 and a nitro
group at position 5.

IUPAC Name: 2-ethyl-5-nitrobenzoic acid[1][2]

Molecular Formula: CoHoNOa4[1][3][4]

CAS Number: 90564-19-5[1][3]

Canonical SMILES: CCC1=C(C=C(C=C1)[0-])C(=0)O[1][3][5]
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e InChiKey: INGAGVLEDDEDMY-UHFFFAOYSA-N[1]

The spatial arrangement of these functional groups dictates the molecule's reactivity and utility
in synthetic chemistry. The electron-withdrawing nature of the nitro group and the carboxylic
acid, combined with the electron-donating effect of the ethyl group, creates a unique electronic
environment on the aromatic ring.

Caption: 2D representation of 2-Ethyl-5-nitrobenzoic acid.

Physicochemical Properties

The physical and chemical properties of 2-Ethyl-5-nitrobenzoic acid are critical for its
handling, storage, and application in chemical reactions.

Property Value Source(s)
Molecular Weight 195.17 g/mol [1103114]
Monoisotopic Mass 195.05315777 Da [1]
Appearance Powder [3]

Melting Point 164-165 °C [3][6]
XLogP3-AA 2.1 [1]
Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor
ydrog p 4 [1]
Count

Synthesis Protocol: Electrophilic Nitration

2-Ethyl-5-nitrobenzoic acid is synthesized via the electrophilic nitration of 2-ethylbenzoic acid.
The primary challenge in this synthesis is controlling the regioselectivity. The aromatic ring has
two directing groups:

o Ethyl group (-CH2CHs): An activating, ortho-, para-director.

o Carboxylic acid group (-COOH): A deactivating, meta-director.
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The directing effects of these groups are in opposition. However, the strongly activating
influence of the ethyl group typically dominates the deactivating effect of the carboxylic acid
group.[3] This favors the substitution at the para position relative to the ethyl group, which is
position 5, yielding the desired product.

2-Ethylbenzoic Acid
(Starting Material)

: Electrophilic Aromatic 2-Ethyl-5-nitrobenzoic Acid
~ Substitution (Final Product)
Nitrating Mixture
(HNOs + H2S04)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Ethyl-5-nitrobenzoic acid.

Experimental Methodology

Disclaimer: This protocol is a representative example and should be performed by qualified
personnel with appropriate safety measures.

e Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel,
and a thermometer, cool concentrated sulfuric acid (H2SOa4) to 0-5 °C in an ice bath.

» Reagent Addition: Slowly add 2-ethylbenzoic acid to the cooled sulfuric acid while stirring,
ensuring the temperature remains below 10 °C.

 Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid (HNOs) to an
equal volume of concentrated sulfuric acid, keeping the mixture cool. Add this nitrating
mixture dropwise to the solution of 2-ethylbenzoic acid over 1-2 hours. The reaction is
exothermic; maintain the temperature between 0-10 °C throughout the addition.

o Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature for an additional 2-3 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).
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o Workup: Once the reaction is complete, pour the reaction mixture slowly over crushed ice
with vigorous stirring. This will precipitate the crude product.

 Purification: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold
water to remove residual acid. The crude product can be further purified by recrystallization
from a suitable solvent system, such as ethanol/water, to yield pure 2-Ethyl-5-nitrobenzoic
acid.

Applications in Research and Development

2-Ethyl-5-nitrobenzoic acid is a valuable platform molecule in organic synthesis, primarily due
to its two versatile functional groups.[3]

o Carboxylic Acid Transformations: The -COOH group is a synthetic linchpin, readily converted
into esters, amides, acid chlorides, or reduced to an alcohol. These transformations are
fundamental in building more complex molecular architectures, a common requirement in the
synthesis of Active Pharmaceutical Ingredients (APISs).

¢ Nitro Group Reduction: The nitro group (-NO3) is particularly significant as it can be easily
and selectively reduced to a primary amine (-NHz).[3] This reaction yields 2-ethyl-5-
aminobenzoic acid, an important synthetic intermediate in its own right. The resulting amino
and carboxylic acid groups can be used to synthesize heterocyclic compounds or to couple
with other molecules, for example, in the development of novel therapeutic agents.

The strategic placement of the ethyl, nitro, and carboxylic acid groups allows for multi-step,
regioselective modifications, making this compound a useful starting material for creating
libraries of novel compounds for drug discovery screening. Its structural motifs are found in
derivatives explored for various therapeutic areas, drawing parallels to other substituted
nitrobenzoic acids used in generating bioactive molecules.[7][8][9]

Safety and Handling

2-Ethyl-5-nitrobenzoic acid presents several hazards that require careful management in a
laboratory setting.

e GHS Hazard Classification:
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[e]

H302: Harmful if swallowed.[1][10]

o

H315: Causes skin irritation.[1][10]

[¢]

H319: Causes serious eye irritation.[1][10]

[¢]

H335: May cause respiratory irritation.[1][10]

e GHS Pictogram: GHSO7 (Irritant)[3]

 Signal Word: Warning[1][3]

Handling Recommendations:

e Use only in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

e Avoid breathing dust.
e Wash hands thoroughly after handling.

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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